Cas no 1479534-80-9 (3-(2,5-dichlorophenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2,5-dichlorophenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1479534-80-9
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• CID: 6218408
• PubChem ID: 65318382
• Update Time: 2025-06-11

3-(2,5-dichlorophenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dichlorophenyl)-2,2-dimethylpropan-1-amine
• EN300-1965195
• AKOS014653417
• 1479534-80-9

• Inchi： 1S/C11H15Cl2N/c1-11(2,7-14)6-8-5-9(12)3-4-10(8)13/h3-5H,6-7,14H2,1-2H3
• InChI Key： ZYXRBJUHPPISML-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC(C)(C)CN)Cl

Computed Properties

• Exact Mass: 231.0581549g/mol
• Monoisotopic Mass: 231.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,5-dichlorophenyl)-2,2-dimethylpropan-1-amine

Comprehensive Overview of 3-(2,5-dichlorophenyl)-2,2-dimethylpropan-1-amine (CAS No. 1479534-80-9)

The compound 3-(2,5-dichlorophenyl)-2,2-dimethylpropan-1-amine (CAS No. 1479534-80-9) is a specialized organic molecule featuring a unique structural framework. Its chemical name highlights the presence of a 2,5-dichlorophenyl group attached to a 2,2-dimethylpropylamine backbone, which contributes to its distinct physicochemical properties. Researchers and industry professionals often explore this compound for its potential applications in pharmaceuticals, agrochemicals, and material science due to its versatile reactivity and stability.

In recent years, the demand for chlorinated aromatic amines like 3-(2,5-dichlorophenyl)-2,2-dimethylpropan-1-amine has surged, driven by advancements in synthetic chemistry and drug discovery. This compound’s dichlorophenyl moiety is particularly noteworthy, as it often enhances binding affinity in biologically active molecules. Users frequently search for terms such as "synthesis of 3-(2,5-dichlorophenyl)-2,2-dimethylpropan-1-amine" or "applications of CAS 1479534-80-9", reflecting growing interest in its utility across multiple domains.

The molecular structure of 3-(2,5-dichlorophenyl)-2,2-dimethylpropan-1-amine offers a balance between lipophilicity and steric hindrance, making it a candidate for optimizing drug delivery systems. Its dimethylpropan-1-amine segment is a common pharmacophore in central nervous system (CNS) targeting agents, aligning with current trends in neurological research. Searches for "role of dichlorophenyl compounds in medicine" or "amine derivatives in CNS drugs" underscore its relevance in cutting-edge therapeutic development.

From an industrial perspective, CAS 1479534-80-9 is valued for its potential as an intermediate in the synthesis of high-performance polymers and coatings. The 2,5-dichlorophenyl group can impart thermal stability and resistance to degradation, addressing key challenges in material engineering. Queries like "dichlorophenyl-based polymer additives" or "amine-functionalized materials" highlight its intersection with sustainable and durable material design.

Environmental and regulatory considerations are also critical when discussing 3-(2,5-dichlorophenyl)-2,2-dimethylpropan-1-amine. While not classified as hazardous under current guidelines, its chlorinated aromatic nature warrants careful handling and disposal. Users often seek information on "safety protocols for chlorinated amines" or "eco-friendly synthesis of CAS 1479534-80-9", reflecting a broader shift toward green chemistry practices.

In summary, 3-(2,5-dichlorophenyl)-2,2-dimethylpropan-1-amine (CAS No. 1479534-80-9) represents a multifaceted compound with significant promise across scientific and industrial fields. Its structural features, including the dichlorophenyl and dimethylpropan-1-amine groups, make it a subject of ongoing research and innovation. As interest grows in tailored chemical solutions, this compound is poised to play a pivotal role in addressing modern challenges in health, technology, and sustainability.